Cas no 308292-22-0 (ethyl 3-(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-3-ylpropanoate)

ethyl 3-(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-3-ylpropanoate structure
308292-22-0 structure
Product Name:ethyl 3-(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-3-ylpropanoate
CAS No:308292-22-0
MF:C13H13NO3S3
MW:327.442219495773
CID:6380129
PubChem ID:1584103
Update Time:2023-12-15

ethyl 3-(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-3-ylpropanoate
    • (Z)-ethyl 3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)propanoate
    • 3-Thiazolidinepropanoic acid, 4-oxo-5-(2-thienylmethylene)-2-thioxo-, ethyl ester
    • 308292-22-0
    • ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]propanoate
    • HMS1421B04
    • AB00102625-01
    • ZINC04805935
    • ethyl 3-[4-oxo-5-(2-thienylmethylene)-2-thioxo-1,3-thiazolidin-3-yl]propanoate
    • ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]propanoate
    • F0768-0045
    • 6107-04-6
    • DTXSID00364518
    • AKOS002207204
    • SCHEMBL12008830
    • (E)-ethyl 3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)propanoate
    • Inchi: 1S/C13H13NO3S3/c1-2-17-11(15)5-6-14-12(16)10(20-13(14)18)8-9-4-3-7-19-9/h3-4,7-8H,2,5-6H2,1H3/b10-8+
    • InChI Key: UHWWCKXTUHQBLO-CSKARUKUSA-N
    • SMILES: S1C(N(C(/C/1=C\C1=CC=CS1)=O)CCC(=O)OCC)=S

Computed Properties

  • Exact Mass: 327.00575680g/mol
  • Monoisotopic Mass: 327.00575680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • Boiling Point: 467.0±55.0 °C(Predicted)
  • pka: -3.20±0.20(Predicted)

ethyl 3-(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-3-ylpropanoate Pricemore >>

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